4-chloro-N-(2-ethoxyphenyl)-3-nitrobenzamide

• IUPAC Name: 4-chloro-N-(2-ethoxyphenyl)-3-nitrobenzamide
• InChI: InChI=1S/C15H13ClN2O4/c1-2-22-14-6-4-3-5-12(14)17-15(19)10-7-8-11(16)13(9-10)18(20)21/h3-9H,2H2,1H3,(H,17,19)
• InChI Key: LZMCIEAIAZLMDN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C15H13ClN2O4
• DSSTOX Substance ID: DTXSID401255876
• Molecular Weight: 320.73 g/mol
• CAS RN: 328258-54-4

Description

Synthesis Analysis

The synthesis of 4-chloro-N-(2-ethoxyphenyl)-3-nitrobenzamide involves several steps, including acylation reactions and the use of different catalysts to achieve the desired compound. For instance, He et al. (2014) detailed the synthesis and characterization of a structurally similar compound, 4-chloro-N-(2-(2-nitrophenyl)acetoxy)-N-phenylbenzamide, using spectroscopic methods like H-1 NMR, C-13 NMR, MS, IR, and X-ray diffraction. Their study emphasizes the importance of pi-pi conjugation and hydrogen bonding in stabilizing the compound's structure (He, D., Yang, Z., Hou, M., Teng, C., & Wang, X.-h. (2014)).

Molecular Structure Analysis

The molecular structure of compounds similar to 4-chloro-N-(2-ethoxyphenyl)-3-nitrobenzamide has been analyzed using X-ray crystallography and Density Functional Theory (DFT) calculations. For example, Karabulut et al. (2014) prepared N-3-hydroxyphenyl-4-methoxybenzamide and determined its molecular structure through single-crystal X-ray diffraction and DFT calculations, highlighting the influence of intermolecular interactions on molecular geometry (Karabulut, S., Namli, H., Kurtaran, R., Yıldırım, L., & Leszczynski, J. (2014)).

Chemical Reactions and Properties

The reactivity and chemical properties of 4-chloro-N-(2-ethoxyphenyl)-3-nitrobenzamide have been studied in various chemical contexts. Shtamburg et al. (2012) investigated the reactivity of a related compound, N-chloro-N-methoxy-4-nitrobenzamide, demonstrating selective formation of products through nucleophilic substitution reactions, which sheds light on the potential chemical behavior of 4-chloro-N-(2-ethoxyphenyl)-3-nitrobenzamide (Shtamburg, V. G., Tsygankov, A., Shishkin, O., Zubatyuk, R., Uspensky, B., Shtamburg, V., Mazepa, A., & Kostyanovsky, R. G. (2012)).

Physical Properties Analysis

The physical properties of 4-chloro-N-(2-ethoxyphenyl)-3-nitrobenzamide, such as melting point, solubility, and crystal structure, are crucial for understanding its behavior in different environments and applications. While specific studies on this compound are scarce, research on similar compounds provides insights into how structural features influence physical properties.

Chemical Properties Analysis

Analyzing the chemical properties of 4-chloro-N-(2-ethoxyphenyl)-3-nitrobenzamide involves understanding its reactivity, stability, and interactions with various reagents. Studies like those by Wang and Rajendran (2007) on ethoxylation reactions using phase-transfer catalysts under ultrasound irradiation offer a glimpse into the chemical versatility and potential synthetic utility of similar compounds (Wang, M.-L., & Rajendran, V. (2007)).

Safety and Hazards

Safety data sheets (SDS) provide essential information about a compound’s hazards, handling precautions, and emergency procedures. You can find the SDS for 4-chloro-N-(2-ethoxyphenyl)-3-nitrobenzamide online.